Cas no 2034633-04-8 (5-{4-(2,6-dimethylpyrimidin-4-yl)oxypiperidine-1-carbonyl}-1,2-dihydropyridin-2-one)

• Product Name: 5-{4-(2,6-dimethylpyrimidin-4-yl)oxypiperidine-1-carbonyl}-1,2-dihydropyridin-2-one
• CAS No: 2034633-04-8
• MF: C₁₇H₂₀N₄O₃
• MW: 328.365703582764
• CID: 6079578
• PubChem ID: 168004236
• Update Time: 2025-10-18

5-{4-(2,6-dimethylpyrimidin-4-yl)oxypiperidine-1-carbonyl}-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-{4-(2,6-dimethylpyrimidin-4-yl)oxypiperidine-1-carbonyl}-1,2-dihydropyridin-2-one
• 2034633-04-8
• 5-{4-[(2,6-dimethylpyrimidin-4-yl)oxy]piperidine-1-carbonyl}-1,2-dihydropyridin-2-one

• Inchi： 1S/C17H20N4O3/c1-11-9-16(20-12(2)19-11)24-14-5-7-21(8-6-14)17(23)13-3-4-15(22)18-10-13/h3-4,9-10,13-14H,5-8H2,1-2H3
• InChI Key： CQNGVQRYADRJMC-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)N=C(C)N=1)C1CCN(C(C2C=NC(C=C2)=O)=O)CC1

Computed Properties

• Exact Mass: 328.15354051g/mol
• Monoisotopic Mass: 328.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.8Ų

Additional information on 5-{4-(2,6-dimethylpyrimidin-4-yl)oxypiperidine-1-carbonyl}-1,2-dihydropyridin-2-one

Research Brief on 5-{4-(2,6-dimethylpyrimidin-4-yl)oxypiperidine-1-carbonyl}-1,2-dihydropyridin-2-one (CAS: 2034633-04-8)

The compound 5-{4-(2,6-dimethylpyrimidin-4-yl)oxypiperidine-1-carbonyl}-1,2-dihydropyridin-2-one (CAS: 2034633-04-8) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has attracted significant attention due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a key player in the development of novel therapeutics.

Recent research has elucidated the synthetic pathways for 5-{4-(2,6-dimethylpyrimidin-4-yl)oxypiperidine-1-carbonyl}-1,2-dihydropyridin-2-one, highlighting its efficient and scalable production. The compound's structure, featuring a pyrimidine core linked to a piperidine moiety via an oxy bridge, has been optimized for enhanced bioavailability and target specificity. Advanced computational modeling and X-ray crystallography have provided insights into its binding interactions with biological targets, particularly in the context of kinase inhibition.

Pharmacological evaluations have demonstrated that 5-{4-(2,6-dimethylpyrimidin-4-yl)oxypiperidine-1-carbonyl}-1,2-dihydropyridin-2-one exhibits potent inhibitory activity against a range of kinases implicated in cancer and inflammatory diseases. In vitro and in vivo studies have shown promising results, with the compound displaying high selectivity and minimal off-target effects. These findings underscore its potential as a lead compound for further drug development.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's role in modulating cellular signaling pathways. Transcriptomic and proteomic analyses have revealed its impact on key regulatory networks, suggesting broader therapeutic applications beyond its initial indications. Collaborative efforts between academic and industrial researchers are underway to advance this molecule into preclinical and clinical trials.

The safety profile of 5-{4-(2,6-dimethylpyrimidin-4-yl)oxypiperidine-1-carbonyl}-1,2-dihydropyridin-2-one has also been a focal point of recent studies. Toxicity assessments in animal models have indicated favorable pharmacokinetics and low systemic toxicity, further supporting its candidacy for therapeutic development. Researchers are now optimizing formulation strategies to enhance its delivery and efficacy in human trials.

In conclusion, 5-{4-(2,6-dimethylpyrimidin-4-yl)oxypiperidine-1-carbonyl}-1,2-dihydropyridin-2-one (CAS: 2034633-04-8) represents a significant advancement in medicinal chemistry. Its unique structural attributes, combined with its promising pharmacological profile, make it a compelling subject for ongoing and future research. As the scientific community continues to unravel its full potential, this compound is poised to make a substantial impact on the treatment of complex diseases.